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Compound of Interest

Compound Name: 2,2-Dimethylcyclohexanone

Cat. No.: B156460 Get Quote

Essential Safety and Handling Guide for 2,2-
Dimethylcyclohexanone
This document provides immediate and essential safety protocols, operational guidelines, and

disposal procedures for the handling of 2,2-Dimethylcyclohexanone in a laboratory setting. It

is intended for researchers, scientists, and professionals in drug development.

Chemical Identifier:

Name: 2,2-Dimethylcyclohexanone

CAS Number: 1193-47-1[1]

Molecular Formula: C8H14O[1]

Hazard Identification and Classification
2,2-Dimethylcyclohexanone is classified as a flammable liquid and vapor.[1][2][3][4][5]

GHS Hazard Statements:

H226: Flammable liquid and vapour.[1][4]

Signal Word: Warning[1][2][3]
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Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to ensure personal safety

when handling 2,2-Dimethylcyclohexanone.

PPE Category Specification

Eye Protection

Wear appropriate protective eyeglasses or

chemical safety goggles conforming to OSHA's

29 CFR 1910.133 or European Standard

EN166.[2][6]

Hand Protection
Wear suitable chemical-resistant gloves. Nitrile

gloves may provide short-term protection.[7][8]

Skin and Body
Wear a laboratory coat, long pants, and closed-

toe shoes.[7]

Respiratory

Use in a well-ventilated area. If exposure limits

are exceeded or irritation is experienced, use a

NIOSH/MSHA or EN 149 approved respirator.[2]

Safe Handling and Storage Procedures
Handling:

Avoid inhalation of vapor or mist.[1][4]

Avoid contact with skin and eyes.[2][4]

Keep away from all sources of ignition, including heat, sparks, and open flames. No

smoking.[1][2][4][5]

Take precautionary measures against static discharge.[1][3][4][9]

Use only in a well-ventilated area, preferably in a chemical fume hood.[3]

Ground and bond containers and receiving equipment.[2][9]
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Storage:

Store in a cool, dry, and well-ventilated place.[1][2][3][5][8]

Keep the container tightly closed.[1][2][3][4][5][8]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[1][4]

Store away from strong oxidizing agents.[2]

Emergency Procedures
First Aid Measures:

After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Consult a physician.[3][6]

After Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing.[3][6]

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[3][6]

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[4][6]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide.[1][4][6] Water spray may be used to cool unopened containers.[1][4]

Unsuitable Extinguishing Media: Large amounts of water are ineffective.[1]

Special Hazards: Vapors can accumulate in low areas and may form explosive

concentrations.[1] Hazardous combustion products include carbon oxides.[1]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus.[1][2][4]

[6]

Accidental Release Measures:

Personal Precautions: Avoid breathing vapors, mist, or gas.[1] Remove all sources of

ignition.[1][2][9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1][4][8]

Methods for Cleaning Up: Contain the spillage and then collect with an electrically protected

vacuum cleaner or by wet-brushing.[1][4] Alternatively, soak up with inert absorbent material

(e.g., sand, silica gel).[2][9] Place in a suitable, closed container for disposal.[1][2][3]

Disposal Plan
All waste materials, including contaminated PPE and absorbent materials, must be treated as

hazardous waste.

Dispose of contents and container in accordance with local, regional, and national

regulations.[2][3][8]

Do not dispose of into drains or the environment.[1][4][8]

Operational Workflow
The following diagram outlines the standard operating procedure for handling 2,2-
Dimethylcyclohexanone.
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Workflow for Handling 2,2-Dimethylcyclohexanone

Preparation

Handling & Experimentation

Cleanup & Disposal

Storage

1. Don Required PPE
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

2. Prepare Workspace
- Ensure Fume Hood is Operational

- Verify Eyewash/Shower Access

3. Obtain Chemical
- Check Container Integrity

4. Chemical Transfer
- Ground/Bond Containers

- Avoid Inhalation & Contact

5. Perform Experiment
- Keep Away from Ignition Sources

- Monitor for Spills

6. Decontaminate Workspace
- Clean Spills Immediately

7. Segregate Waste
- Collect Contaminated PPE & Materials

8. Dispose of Waste
- Follow Hazardous Waste Protocol

9. Store Chemical
- Tightly Seal Container

- Store in Cool, Dry, Ventilated Area

Click to download full resolution via product page

Caption: Standard operating procedure for 2,2-Dimethylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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